Cas no 1013883-02-7 (Fmoc-4-2-(boc-amino)ethoxy-l-phenylalanine)

• Product Name: Fmoc-4-2-(boc-amino)ethoxy-l-phenylalanine
• CAS No: 1013883-02-7
• MF: C₃₁H₃₄N₂O₇
• MW: 546.6109
• MDL: MFCD07781260
• CID: 2354801
• PubChem ID: 17040149
• Update Time: 2025-08-02

Fmoc-4-2-(boc-amino)ethoxy-l-phenylalanine Chemical and Physical Properties

Names and Identifiers

• Fmoc-phe(2-Ae-Boc)-OH
• Fmoc-4-[2-(Boc-amino)ethoxy]-Phe-OH
• Fmoc-4-[2-(Boc-amino)ethoxy]-phenylalanine
• FMOC-4-[2-(BOC-AMINO)ETHOXY]-L-PHENYLALANINE
• N-Fmoc-4-[2-(Boc-amino)ethoxy]-L-phenylalanine
• (9H-Fluoren-9-yl)MethOxy]Carbonyl 4-[2-((Tert-Butoxy)Carbonyl amino)ethoxy]-L-Phenylalanine
• O-[2-[[(1,1-Dimethylethoxy)carbonyl]amino]ethyl]-N-[(9H-fluoren-9-ylmethoxy)carbonyl]-L-tyrosine
• (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-[4-[2-[(2-methylpropan-2-yl)oxycarbonylamino]ethoxy]phenyl]propanoic acid
• (2S)-3-[4-(2-{[(tert-butoxy)carbonyl]amino}ethoxy)phenyl]-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• Fmoc-4-[2-(Boc-amino)ethoxy]-L-phenylalanine, AldrichCPR
• (2S)-2-[[9H-fluoren-9-ylmethoxy(oxo)methyl]am
• EX-A7809W
• MFCD07781260
• Fmoc-4-(2-(Boc-amino)ethoxy)-L-phenylalanine
• (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(4-(2-((tert-butoxycarbonyl)amino)ethoxy)phenyl)propanoic acid
• C31H34N2O7
• AKOS015837318
• CS-0148550
• N12854
• AS-66477
• SCHEMBL2022391
• 1013883-02-7
• DB-213699
• (2S)-3-(4-{2-[(tert-butoxycarbonyl)amino]ethoxy}phenyl)-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}propanoic acid
• Fmoc-4-2-(boc-amino)ethoxy-l-phenylalanine

• MDL： MFCD07781260
• Inchi： 1S/C31H34N2O7/c1-31(2,3)40-29(36)32-16-17-38-21-14-12-20(13-15-21)18-27(28(34)35)33-30(37)39-19-26-24-10-6-4-8-22(24)23-9-5-7-11-25(23)26/h4-15,26-27H,16-19H2,1-3H3,(H,32,36)(H,33,37)(H,34,35)/t27-/m0/s1
• InChI Key： BQFZEDGXSYOUAW-MHZLTWQESA-N
• SMILES： O(C(N([H])[C@]([H])(C(=O)O[H])C([H])([H])C1C([H])=C([H])C(=C([H])C=1[H])OC([H])([H])C([H])([H])N([H])C(=O)OC(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])=O)C([H])([H])C1([H])C2=C([H])C([H])=C([H])C([H])=C2C2=C([H])C([H])=C([H])C([H])=C12

Computed Properties

• Exact Mass: 546.23660143g/mol
• Monoisotopic Mass: 546.23660143g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 40
• Rotatable Bond Count: 13
• Complexity: 829
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 123
• XLogP3: 5.3

Fmoc-4-2-(boc-amino)ethoxy-l-phenylalanine Security Information

• HazardClass：IRRITANT

Additional information on Fmoc-4-2-(boc-amino)ethoxy-l-phenylalanine

Fmoc-4-2-(boc-amino)ethoxy-l-phenylalanine (CAS No. 1013883-02-7): A Comprehensive Overview

Fmoc-4-2-(boc-amino)ethoxy-l-phenylalanine (CAS No. 1013883-02-7) is a highly specialized amino acid derivative widely used in peptide synthesis and pharmaceutical research. This compound features both Fmoc (9-fluorenylmethoxycarbonyl) and Boc (tert-butoxycarbonyl) protecting groups, making it a versatile building block for solid-phase peptide synthesis (SPPS). Its unique structure enables precise control over peptide chain elongation, which is critical for developing novel therapeutics and biomaterials.

The growing demand for peptide-based drugs and bioconjugation techniques has increased interest in Fmoc-4-2-(boc-amino)ethoxy-l-phenylalanine. Researchers are particularly drawn to its compatibility with automated peptide synthesizers and its ability to introduce functionalized side chains into peptide sequences. This compound is also gaining attention in the field of drug delivery systems, where modified amino acids play a crucial role in enhancing bioavailability and targeting specificity.

One of the most searched questions in peptide chemistry relates to "how to improve peptide stability in vivo". Fmoc-4-2-(boc-amino)ethoxy-l-phenylalanine addresses this challenge by allowing the incorporation of PEG-like spacers (via its ethoxy linker) that can enhance solubility and reduce immunogenicity. The Boc-protected amino group provides additional flexibility for subsequent modifications, making this compound valuable for creating multifunctional peptide conjugates.

In the context of COVID-19 research, modified amino acids like Fmoc-4-2-(boc-amino)ethoxy-l-phenylalanine have gained prominence for developing peptide-based inhibitors targeting viral proteins. The compound's ability to introduce hydrophilic spacers while maintaining peptide integrity makes it particularly useful for designing antiviral peptides with improved pharmacokinetic properties. This application aligns with current trends in antiviral drug discovery and therapeutic peptide engineering.

The synthesis and application of Fmoc-4-2-(boc-amino)ethoxy-l-phenylalanine also intersect with the growing field of precision medicine. As researchers develop more sophisticated targeted therapies, the demand for specialized amino acid building blocks has surged. This compound enables the creation of peptide-drug conjugates with controlled release properties, addressing another frequently searched topic: "how to achieve site-specific drug delivery".

From a technical perspective, Fmoc-4-2-(boc-amino)ethoxy-l-phenylalanine demonstrates excellent stability under standard SPPS conditions, with the Boc group remaining intact during Fmoc deprotection steps. This characteristic makes it particularly valuable for constructing complex peptides requiring orthogonal protection schemes. The compound's ethoxy linker also provides spatial flexibility, which is often searched in relation to "optimizing peptide conformation" and "reducing steric hindrance" in peptide design.

In the expanding market of peptide therapeutics, estimated to reach $50 billion by 2025, Fmoc-4-2-(boc-amino)ethoxy-l-phenylalanine occupies a strategic position. Its applications extend beyond traditional pharmaceuticals into areas like diagnostic probes, imaging agents, and biomaterials engineering. The compound's versatility answers another common search query: "how to modify peptides for non-therapeutic applications", making it relevant across multiple scientific disciplines.

Quality control of Fmoc-4-2-(boc-amino)ethoxy-l-phenylalanine is another frequently discussed topic. Advanced analytical techniques including HPLC, mass spectrometry, and NMR are typically employed to verify the compound's purity and structural integrity. These quality assurance measures are crucial for researchers who search for "high-purity amino acid derivatives" to ensure reproducible results in their peptide synthesis projects.

As the scientific community increasingly focuses on sustainable chemistry, the synthesis and application of Fmoc-4-2-(boc-amino)ethoxy-l-phenylalanine also aligns with green chemistry principles. Researchers are exploring more efficient coupling methods and environmentally friendly solvents for peptide synthesis, addressing search trends related to "green peptide synthesis" and "reducing waste in SPPS".

The future prospects for Fmoc-4-2-(boc-amino)ethoxy-l-phenylalanine appear bright, particularly in emerging fields like peptide vaccines and cell-penetrating peptides. Its ability to incorporate both protective groups and functional spacers in a single amino acid derivative makes it invaluable for addressing current challenges in peptide formulation and delivery optimization - topics that consistently rank high in scientific literature searches.